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Executive Summary
Bilirubin, long considered a mere waste product of heme catabolism, is now recognized as a

potent endogenous antioxidant with significant cytoprotective properties. At physiological

concentrations, bilirubin effectively scavenges reactive oxygen species (ROS) and mitigates

oxidative damage, a key contributor to a wide range of pathologies, including cardiovascular

diseases, neurodegenerative disorders, and inflammatory conditions. This technical guide

provides a comprehensive overview of bilirubin's antioxidant capabilities, delving into its

mechanisms of action, relevant signaling pathways, and detailed experimental protocols for its

study. Quantitative data are summarized for comparative analysis, and key cellular pathways

are visualized to facilitate a deeper understanding of bilirubin's multifaceted role in cellular

defense. This document aims to serve as a valuable resource for researchers and drug

development professionals interested in harnessing the therapeutic potential of bilirubin and its

related pathways.
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Oxidative stress, characterized by an imbalance between the production of reactive oxygen

species (ROS) and the capacity of biological systems to detoxify these reactive intermediates,

is a fundamental process implicated in cellular damage and the pathogenesis of numerous

diseases. While the body possesses a sophisticated network of antioxidant defenses, there is

growing interest in the role of endogenous molecules that contribute to this protective shield.

Among these, bilirubin has emerged as a surprisingly potent player.

Historically viewed as a toxic metabolic byproduct responsible for jaundice at high

concentrations, a paradigm shift has occurred in our understanding of bilirubin's physiological

function. A substantial body of evidence now supports the concept that at sub-micromolar to

low micromolar concentrations, bilirubin acts as a powerful antioxidant.[1][2] Its lipophilic nature

allows it to effectively protect lipids from peroxidation within cellular membranes, a role that is

complementary to water-soluble antioxidants like glutathione.[3]

This guide will explore the intricate mechanisms through which bilirubin exerts its antioxidant

effects, from direct radical scavenging to the modulation of key cellular signaling pathways. We

will provide a detailed examination of the experimental methodologies used to quantify its

antioxidant capacity and present a summary of the quantitative data from various studies.

Furthermore, we will visualize the complex interplay of molecules and pathways involved,

offering a clear and concise framework for understanding bilirubin's potential as a therapeutic

target in the fight against oxidative stress-mediated diseases.

Mechanisms of Bilirubin's Antioxidant Action
Bilirubin employs a multi-pronged strategy to combat oxidative stress, acting both directly as a

radical scavenger and indirectly by modulating enzymatic systems and signaling pathways.

Direct Radical Scavenging
Bilirubin is an effective scavenger of various reactive oxygen species, including peroxyl radicals

and superoxide anions.[4][5] Its unique chemical structure, featuring a conjugated double bond

system and reactive hydrogen atoms, allows it to neutralize free radicals through both

hydrogen atom transfer (HAT) and single electron transfer (SET) mechanisms.[6] This direct

antioxidant activity is particularly effective in a lipophilic environment, making bilirubin a crucial

protector of cell membranes against lipid peroxidation.[3][7]
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The Bilirubin-Biliverdin Redox Cycle
A key element of bilirubin's potent antioxidant capacity is its participation in a regenerative

redox cycle with its precursor, biliverdin.[8][9] In this cycle, bilirubin scavenges a free radical

and is itself oxidized to biliverdin. Subsequently, the enzyme biliverdin reductase (BVR) rapidly

reduces biliverdin back to bilirubin, using NADPH as a reducing agent.[9] This enzymatic

recycling dramatically amplifies the antioxidant potential of a small pool of bilirubin, allowing it

to counteract a much larger oxidant challenge.[10]
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Bilirubin-Biliverdin Redox Cycle.

Inhibition of NADPH Oxidase (NOX)
NADPH oxidases are a major source of cellular ROS production. Bilirubin has been shown to

inhibit the activity of NADPH oxidase, thereby reducing the generation of superoxide anions.

[11][12][13] This inhibitory effect appears to involve interference with the assembly and

activation of the NOX enzyme complex.[14][15] By dampening this key source of oxidative

stress, bilirubin contributes significantly to maintaining cellular redox homeostasis.
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Bilirubin's inhibition of NADPH oxidase.

Activation of the Nrf2 Signaling Pathway
The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a master regulator of the antioxidant

response in cells. Under conditions of oxidative stress, Nrf2 translocates to the nucleus and

activates the transcription of a battery of antioxidant and cytoprotective genes.[16][17] Studies

have demonstrated that bilirubin can activate the Nrf2 pathway, leading to the upregulation of

downstream targets such as heme oxygenase-1 (HO-1), NAD(P)H quinone dehydrogenase 1

(NQO1), and glutamate-cysteine ligase (GCL).[15][18][19] This indirect antioxidant mechanism

provides a sustained defense against oxidative insults.
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Activation of the Nrf2 pathway by bilirubin.

Quantitative Data on Bilirubin's Antioxidant
Capacity
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The antioxidant effects of bilirubin have been quantified in numerous studies using various

assays and cell types. The following tables summarize key quantitative data, providing a

comparative overview of its potency.

Table 1: Antioxidant Efficacy (EC50) of Bilirubin in Different Cell Lines

Cell Line Assay EC50 (µM)

Intracellular
Bilirubin
(ng/mg
protein)

Reference

HepG2

(Hepatoma)

Cellular

Antioxidant Index
21 5.4 - 21 [6][20][21]

SH-SY5Y

(Neuroblastoma)

Cellular

Antioxidant Index
0.68 3.3 - 7.5 [6][20][21]

HK2 (Kidney

Tubular)

Cellular

Antioxidant Index
2.4 3.0 - 6.7 [6][20][21]

H5V (Heart

Endothelial)

Cellular

Antioxidant Index
4 4.7 - 7.5 [6][20][21]

Human

Endothelial

(Ea.hy926)

Intracellular

Antioxidant

Activity

0.0114 ± 0.0002 Not Specified [22]

Table 2: Effects of Bilirubin on Oxidative Stress Markers
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Parameter Cell/System
Bilirubin
Concentration

Effect Reference

Intracellular ROS
Hepatic Stellate

Cells
1, 10, 20 mg/L

Dose-dependent

decrease in

fluorescence

intensity

[2][23]

Intracellular ROS SH-SY5Y cells > 3.6 µM

3-fold increase

(pro-oxidant

effect)

[6][24]

Intracellular ROS
H5V and HK2

cells
> 15 µM

2-fold increase

(pro-oxidant

effect)

[6][24]

Lipid

Peroxidation

(TBARS)

Cumene

hydroperoxide-

treated

erythrocytes

0.5, 1, 5, 10

mg/dL

Dose-dependent

decrease in

TBARS

[25]

LDL Oxidation
In vitro (Cu²⁺-

induced)
17 µM

More effective

than 500 µM

Trolox

[26]

Lipid

Peroxidation

Mouse heart and

kidney

In vivo

administration
Inhibition of LPO [7]

Note: The pro-oxidant effects observed at higher concentrations highlight the dual nature of

bilirubin, where its protective effects are confined to a physiological concentration range.

Experimental Protocols
This section provides detailed methodologies for key experiments to assess the antioxidant

properties of bilirubin.

Measurement of Intracellular Reactive Oxygen Species
(ROS)
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Assay: 2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA) Assay

Principle: DCFH-DA is a cell-permeable, non-fluorescent probe. Inside the cell, it is

deacetylated by cellular esterases to DCFH, which is then oxidized by ROS to the highly

fluorescent 2',7'-dichlorofluorescein (DCF). The fluorescence intensity is directly proportional to

the level of intracellular ROS.[8][14][20][21][27]

Protocol:

Cell Seeding: Seed adherent cells in a 96-well black, clear-bottom plate at a density of 1-4 x

10⁴ cells/well and allow them to adhere overnight.

Compound Treatment: Treat cells with various concentrations of bilirubin (and appropriate

vehicle controls) for the desired time period. Include a positive control for ROS induction

(e.g., H₂O₂ or tert-butyl hydroperoxide).

DCFH-DA Loading:

Prepare a 10-25 µM working solution of DCFH-DA in serum-free media immediately

before use. Protect the solution from light.

Remove the treatment medium and wash the cells once with pre-warmed phosphate-

buffered saline (PBS).

Add 100 µL of the DCFH-DA working solution to each well and incubate for 30-60 minutes

at 37°C in the dark.

Measurement:

Remove the DCFH-DA solution and wash the cells twice with PBS.

Add 100 µL of PBS or culture medium to each well.

Measure the fluorescence intensity using a fluorescence microplate reader with excitation

at ~485 nm and emission at ~530 nm.

Data Analysis: Normalize the fluorescence intensity of treated cells to that of the vehicle

control to determine the percentage change in ROS levels.
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Workflow for intracellular ROS measurement.

Assessment of Lipid Peroxidation
Assay: Thiobarbituric Acid Reactive Substances (TBARS) Assay

Principle: This assay measures malondialdehyde (MDA), a major end-product of lipid

peroxidation. MDA reacts with thiobarbituric acid (TBA) under acidic conditions and high

temperature to form a colored adduct that can be quantified spectrophotometrically.[4][13][15]

[28][29]

Protocol:

Sample Preparation:

Harvest cells and lyse them in RIPA buffer containing a protease inhibitor cocktail and an

antioxidant like butylated hydroxytoluene (BHT) to prevent further oxidation.

Determine the protein concentration of the lysate for normalization.

Acid Precipitation:

To 100 µL of cell lysate, add 200 µL of ice-cold 10% trichloroacetic acid (TCA).

Incubate on ice for 15 minutes to precipitate proteins.

Centrifuge at 2,200 x g for 15 minutes at 4°C.

Reaction with TBA:

Transfer 200 µL of the supernatant to a new tube.

Add 200 µL of 0.67% (w/v) TBA solution.

Incubate in a boiling water bath for 10-15 minutes.

Cool the samples on ice for 10 minutes.

Measurement:
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Transfer 150 µL of the reaction mixture to a 96-well plate.

Measure the absorbance at 532 nm using a microplate reader.

Data Analysis: Generate a standard curve using an MDA standard. Calculate the

concentration of TBARS in the samples and normalize to the protein concentration.

Workflow for TBARS assay.

Evaluation of Nrf2 Activation
Assay 1: Nrf2 Nuclear Translocation by Western Blot

Principle: Upon activation, Nrf2 translocates from the cytoplasm to the nucleus. This can be

visualized and quantified by separating cytoplasmic and nuclear protein fractions and detecting

Nrf2 levels in each fraction by Western blotting.[22][30][31][32][33]

Protocol:

Cell Treatment and Fractionation:

Treat cells with bilirubin or a known Nrf2 activator (e.g., sulforaphane) for the desired time.

Harvest the cells and perform subcellular fractionation to separate cytoplasmic and

nuclear extracts using a commercial kit or a standard protocol.

Western Blotting:

Determine the protein concentration of each fraction.

Separate equal amounts of protein from the cytoplasmic and nuclear fractions on an SDS-

PAGE gel.

Transfer the proteins to a PVDF membrane.

Block the membrane and probe with a primary antibody specific for Nrf2.

Use Lamin B1 as a nuclear marker and GAPDH as a cytoplasmic marker to assess the

purity of the fractions and for loading control.
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Incubate with an appropriate HRP-conjugated secondary antibody.

Detection and Analysis:

Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

Quantify the band intensities using densitometry software and determine the ratio of

nuclear to cytoplasmic Nrf2.

Assay 2: Nrf2-ARE Luciferase Reporter Assay

Principle: This assay uses a reporter gene (luciferase) under the control of a promoter

containing Antioxidant Response Elements (AREs). Activation of Nrf2 leads to its binding to the

AREs, driving the expression of luciferase, which can be quantified by measuring

luminescence.[1][11][17][18][34]

Protocol:

Cell Transfection/Stable Cell Line:

Use a cell line stably expressing an ARE-luciferase reporter construct or transiently

transfect cells with the reporter plasmid.

Cell Seeding and Treatment:

Seed the cells in a 96-well white, clear-bottom plate.

Treat the cells with various concentrations of bilirubin or a positive control.

Luciferase Assay:

After the treatment period, lyse the cells and add a luciferase substrate according to the

manufacturer's protocol (e.g., Dual-Glo® Luciferase Assay System).

Measure the luminescence using a luminometer.

Data Analysis: Normalize the luciferase activity to a co-transfected control reporter (e.g.,

Renilla luciferase) or to total protein content. Calculate the fold induction of luciferase activity
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in treated cells compared to control cells.

Workflows for Nrf2 activation assays.

Measurement of NADPH Oxidase (NOX) Activity
Assay: Lucigenin-Enhanced Chemiluminescence Assay

Principle: This assay measures the production of superoxide by NADPH oxidase. Lucigenin is

a chemiluminescent probe that emits light upon reaction with superoxide. The intensity of the

light is proportional to the rate of superoxide production.[3][9][12][35]

Protocol:

Cell Lysate Preparation:

Homogenize cells or tissues in an appropriate lysis buffer on ice.

Centrifuge to remove cellular debris and collect the supernatant containing the enzyme

activity.

Chemiluminescence Measurement:

In a 96-well white plate, add the cell lysate.

Add a reaction mixture containing lucigenin and NADPH (the substrate for NOX).

Immediately measure the chemiluminescence over time using a luminometer.

Controls:

Include a blank with no cell lysate.

Include a control with a known NOX inhibitor (e.g., diphenyleneiodonium) to confirm the

specificity of the signal.

Include a control with superoxide dismutase (SOD) to verify that the signal is due to

superoxide.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 16 Tech Support

https://bio-protocol.org/exchange/minidetail?id=16130960&type=30
https://academic.oup.com/toxsci/article/123/2/399/1685534
https://pubmed.ncbi.nlm.nih.gov/3760584/
https://www.frontiersin.org/journals/physiology/articles/10.3389/fphys.2021.693702/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15974677?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis: Calculate the rate of superoxide production and normalize it to the protein

concentration of the cell lysate.

Workflow for NADPH oxidase activity assay.

Conclusion and Future Directions
The evidence presented in this technical guide solidifies bilirubin's position as a key player in

the endogenous antioxidant defense system. Its multifaceted mechanisms of action, including

direct radical scavenging, participation in a potent redox cycle, inhibition of ROS-producing

enzymes, and modulation of the master antioxidant regulator Nrf2, underscore its physiological

significance. The quantitative data and detailed experimental protocols provided herein offer a

robust framework for researchers and drug development professionals to further investigate

and harness the therapeutic potential of bilirubin.

The dual nature of bilirubin, exhibiting both cytoprotective and cytotoxic properties depending

on its concentration, presents a critical consideration for therapeutic applications. Future

research should focus on developing strategies to safely elevate bilirubin levels to the

therapeutic window or to deliver bilirubin-based therapeutics directly to target tissues. The

exploration of biliverdin and other precursors as pro-drugs that are converted to bilirubin in situ

holds promise. Furthermore, the development of small molecules that can modulate the activity

of enzymes involved in bilirubin metabolism, such as biliverdin reductase and UGT1A1, could

provide novel avenues for antioxidant therapies.

In conclusion, the transition in our understanding of bilirubin from a toxic waste product to a

vital cellular antioxidant opens up exciting possibilities for the development of new treatments

for a wide range of oxidative stress-related diseases. Continued research into the intricate

biology of bilirubin and its signaling pathways will be instrumental in translating this knowledge

into clinical applications that can improve human health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 16 Tech Support

https://www.benchchem.com/product/b15974677?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15974677?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. bpsbioscience.com [bpsbioscience.com]

2. Low concentrations of bilirubin inhibit activation of hepatic stellate cells in vitro - PMC
[pmc.ncbi.nlm.nih.gov]

3. Determination of NADPH Oxidase Activity [bio-protocol.org]

4. researchgate.net [researchgate.net]

5. mdpi.com [mdpi.com]

6. mdpi.com [mdpi.com]

7. Effect of bilirubin on lipid peroxidation, sphingomyelinase activity, and apoptosis induced
by sphingosine and UV irradiation - PubMed [pubmed.ncbi.nlm.nih.gov]

8. arigobio.com [arigobio.com]

9. academic.oup.com [academic.oup.com]

10. Frontiers | Physiological Antioxidative Network of the Bilirubin System in Aging and Age-
Related Diseases [frontiersin.org]

11. benchchem.com [benchchem.com]

12. Measurement of NADPH oxidase activity in detergent lysates of human and mouse
macrophage monolayers - PubMed [pubmed.ncbi.nlm.nih.gov]

13. resources.rndsystems.com [resources.rndsystems.com]

14. Detection of Total Reactive Oxygen Species in Adherent Cells by 2’,7’-
Dichlorodihydrofluorescein Diacetate Staining - PMC [pmc.ncbi.nlm.nih.gov]

15. h-h-c.com [h-h-c.com]

16. Antioxidant Activity of Bilirubin in Micellar and Liposomal Systems Is pH-Dependent -
PMC [pmc.ncbi.nlm.nih.gov]

17. Reporter Protein Complementation Imaging Assay to Screen and Study Nrf2 Activators in
Cells and Living Animals - PMC [pmc.ncbi.nlm.nih.gov]

18. researchgate.net [researchgate.net]

19. The Role of Bilirubin and the Other “Yellow Players” in Neurodegenerative Diseases
[mdpi.com]

20. bioscience.co.uk [bioscience.co.uk]

21. bioquochem.com [bioquochem.com]

22. NRF2 fractionation [bio-protocol.org]

23. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 16 Tech Support

https://bpsbioscience.com/are-luciferase-reporter-hepg2-cell-line-nrf2-antioxidant-pathway-60513
https://pmc.ncbi.nlm.nih.gov/articles/PMC5364989/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5364989/
https://bio-protocol.org/exchange/minidetail?id=16130960&type=30
https://www.researchgate.net/post/protocol_for_TBARS_assay_in_MCF-7
https://www.mdpi.com/journal/antioxidants/special_issues/Bilirubin_Oxidative_Stress
https://www.mdpi.com/1422-0067/21/21/8101
https://pubmed.ncbi.nlm.nih.gov/11703186/
https://pubmed.ncbi.nlm.nih.gov/11703186/
https://www.arigobio.com/download/protocols?file=ARG81192-Intracellular-ROS-Assay-Kit-Fluorometric-User-manual-250407.pdf&product_sn=13388
https://academic.oup.com/toxsci/article/123/2/399/1685534
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2012.00045/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2012.00045/full
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Luciferase_Reporter_Assay_for_NRF2_Activation_by_R_Anatabine.pdf
https://pubmed.ncbi.nlm.nih.gov/3760584/
https://pubmed.ncbi.nlm.nih.gov/3760584/
https://resources.rndsystems.com/pdfs/datasheets/kge013.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7712457/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7712457/
https://www.h-h-c.com/wp-content/uploads/IFU/PI0801192.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11047478/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11047478/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3759980/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3759980/
https://www.researchgate.net/figure/Luciferase-gene-reporter-assay-based-on-the-activation-of-the-Nrf2-ARE-signaling-pathway_fig4_352340126
https://www.mdpi.com/2076-3921/9/9/900
https://www.mdpi.com/2076-3921/9/9/900
https://www.bioscience.co.uk/userfiles/pdf/Intracellular_ROS_Assay_Kit.pdf
https://bioquochem.com/wp-content/uploads/2023/09/KP06003-DCFH-Ra-ROS-Probe-v05.pdf
https://bio-protocol.org/exchange/minidetail?id=17079904&type=30
https://www.researchgate.net/figure/Bilirubin-reduces-reactive-oxygen-species-production-in-hepatic-stellate-cells-Cells_fig2_313740895
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15974677?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


24. researchgate.net [researchgate.net]

25. The effect of bilirubin on lipid peroxidation and antioxidant enzymes in cumene
hydroperoxide-treated erythrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

26. Unconjugated bilirubin inhibits the oxidation of human low density lipoprotein better than
Trolox - PubMed [pubmed.ncbi.nlm.nih.gov]

27. cosmobiousa.com [cosmobiousa.com]

28. Thiobarbituric acid reactive substances (TBARS) Assay [protocols.io]

29. cdn.caymanchem.com [cdn.caymanchem.com]

30. benchchem.com [benchchem.com]

31. researchgate.net [researchgate.net]

32. researchgate.net [researchgate.net]

33. Role of Nrf2 Nucleus Translocation in Beauvericin-Induced Cell Damage in Rat
Hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]

34. digitalcommons.liberty.edu [digitalcommons.liberty.edu]

35. Frontiers | Regulation of NADPH Oxidase-Mediated Superoxide Production by
Acetylation and Deacetylation [frontiersin.org]

To cite this document: BenchChem. [Bilirubin: A Key Cellular Antioxidant - An In-depth
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15974677/docs#bilirubin-a-key-cellular-antioxidant-
an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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